2-(2,4-dichlorophenoxy)-N-(1-ethyl-2-oxoindolin-5-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(1-ethyl-2-oxo-3H-indol-5-yl)acetamide
• InChI: InChI=1S/C18H16Cl2N2O3/c1-2-22-15-5-4-13(7-11(15)8-18(22)24)21-17(23)10-25-16-6-3-12(19)9-14(16)20/h3-7,9H,2,8,10H2,1H3,(H,21,23)
• InChI Key: GXMCKDHPGHOQKE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N2O3
• Molecular Weight: 379.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(1-ethyl-2-oxoindolin-5-yl)acetamide, also known as etoxazole, is a chemical compound used in the field of agriculture as an acaricide. It is a member of the oxazoline family of chemicals and is used to control mites on plants. Etoxazole is a synthetic compound that has been developed to address the problem of resistance to traditional acaricides.

Scientific Research Applications

Synthesis and Therapeutic Potential

Several studies have been conducted on the synthesis of novel compounds related to 2-(2,4-dichlorophenoxy)-N-(1-ethyl-2-oxoindolin-5-yl)acetamide, exploring their therapeutic potentials:

• Nikalje et al. (2015) synthesized a series of novel compounds, showing promising anti-inflammatory activity in both in vitro and in vivo models. The study also involved molecular docking to understand the binding affinity towards human serum albumin (HSA) (Nikalje, Hirani, & Nawle, 2015).
• Navarrete-Vázquez et al. (2016) designed and prepared a compound with high affinity for σ1 receptors, demonstrating significant antinociceptive effects, indicating potential for treating inflammatory pain (Navarrete-Vázquez et al., 2016).
• Nath et al. (2021) focused on the anticonvulsant evaluation of indoline derivatives, revealing significant activity against seizures, supported by molecular docking studies (Nath et al., 2021).
• Zhen et al. (2015) synthesized 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives, evaluating them for anticonvulsive and antidepressant activities, identifying compounds with potent effects (Zhen et al., 2015).

Environmental and Biological Impact

In addition to therapeutic potentials, research has also been conducted on the environmental and biological impact of compounds related to 2-(2,4-dichlorophenoxy)-N-(1-ethyl-2-oxoindolin-5-yl)acetamide:

• An analysis of older formulations of 2,4-dichlorophenoxy acetic acid revealed contents of chlorinated dibenzo-p-dioxins and dibenzofurans, highlighting the need for environmental safety assessments (Norström et al., 1979).
• Pernak et al. (2013) synthesized new ionic liquids containing the (2,4-dichlorophenoxy)acetate anion, studying their use as herbicides and plant growth regulators, showing higher biological activity than current alternatives (Pernak et al., 2013).